Cas no 1123171-91-4 (Methyl 4-Amino-3-bromo-5-fluorobenzoate)

Methyl 4-Amino-3-bromo-5-fluorobenzoate is a fluorinated aromatic ester with a bromo and amino substituent, offering versatile reactivity for synthetic applications. The presence of both electron-donating (amino) and electron-withdrawing (bromo, fluoro) groups enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocycles or pharmaceutical intermediates. The ester group provides a handle for further functionalization, including hydrolysis or transesterification. Its well-defined structure and stability under standard conditions make it a reliable building block in medicinal chemistry and material science. The compound’s purity and consistent performance are critical for reproducible results in research and industrial applications.
Methyl 4-Amino-3-bromo-5-fluorobenzoate structure
1123171-91-4 structure
Product Name:Methyl 4-Amino-3-bromo-5-fluorobenzoate
CAS No:1123171-91-4
MF:C8H7BrFNO2
MW:248.04908490181
MDL:MFCD11846084
CID:1072754
PubChem ID:45791329
Update Time:2025-05-27

Methyl 4-Amino-3-bromo-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-3-bromo-5-fluorobenzoate
    • 4-amino-3-bromo-5-fluoro-benzoic acid methyl ester
    • methylaminobromofluorobenzoate
    • AK139030
    • RDASOBRMXWNFNB-UHFFFAOYSA-N
    • 8933AC
    • PC49532
    • RP14125
    • FCH1406218
    • SY065807
    • AX8260635
    • 2-Bromo-6-fluoro-4-(methoxycarbonyl)aniline
    • ST24047893
    • YUB17191
    • SCHEMBL3653125
    • AMY5737
    • AC-31897
    • MFCD11846084
    • A894606
    • DB-297999
    • DTXSID20672541
    • AKOS015854744
    • CS-0108721
    • CS1542
    • 1123171-91-4
    • BF-0753
    • Methyl4-amino-3-bromo-5-fluorobenzoate
    • EN300-7414479
    • Methyl 4-Amino-3-bromo-5-fluorobenzoate
    • MDL： MFCD11846084
    • Inchi： 1S/C8H7BrFNO2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,11H2,1H3
    • InChI Key： RDASOBRMXWNFNB-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=O)OC)C=C(C=1N)F

Computed Properties

  • Exact Mass: 246.96400
  • Monoisotopic Mass: 246.96442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 1.9

Experimental Properties

  • PSA: 52.32000
  • LogP: 2.53820

Methyl 4-Amino-3-bromo-5-fluorobenzoate Security Information

  • HazardClass：IRRITANT

Methyl 4-Amino-3-bromo-5-fluorobenzoate Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Methyl 4-Amino-3-bromo-5-fluorobenzoate Pricemore >>

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